Cas no 917593-89-6 (1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-
• CAS No: 917593-89-6
• MF: C₁₇H₁₁BrN₄
• MW: 351.200042009354
• CID: 785846
• PubChem ID: 16092858
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-
• 3-(4-bromophenyl)-1-phenylpyrazolo[3,4-d]pyrimidine
• 917593-89-6
• 3-(4-Bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID30582228

• Inchi： 1S/C17H11BrN4/c18-13-8-6-12(7-9-13)16-15-10-19-11-20-17(15)22(21-16)14-4-2-1-3-5-14/h1-11H
• InChI Key： WYOXHJYJCLYFTO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2=CN=CN=C2N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 350.01671g/mol
• Monoisotopic Mass: 350.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.6Ų